N-isopropyl-3-phenyl-2-{[(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetyl]amino}propanamide

• Molecular Formula: C28H30N2O5
• Molecular Weight: 474.5 g/mol
• IUPAC Name: (2S)-3-phenyl-N-propan-2-yl-2-[[2-(3,4,9-trimethyl-7-oxofuro[2,3-f]chromen-8-yl)acetyl]amino]propanamide
• InChI: InChI=1S/C28H30N2O5/c1-15(2)29-27(32)21(12-19-9-7-6-8-10-19)30-23(31)13-20-18(5)25-22(35-28(20)33)11-16(3)24-17(4)14-34-26(24)25/h6-11,14-15,21H,12-13H2,1-5H3,(H,29,32)(H,30,31)/t21-/m0/s1
• InChI Key: BIDKGVKJGIQBFM-NRFANRHFSA-N
• Isomeric SMILES: CC1=CC2=C(C(=C(C(=O)O2)CC(=O)N[C@@H](CC3=CC=CC=C3)C(=O)NC(C)C)C)C4=C1C(=CO4)C
• SMILES: CC1=CC2=C(C(=C(C(=O)O2)CC(=O)NC(CC3=CC=CC=C3)C(=O)NC(C)C)C)C4=C1C(=CO4)C

Description

N-isopropyl-3-phenyl-2-{[(3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromen-8-yl)acetyl]amino}propanamide is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as TAK-659 and belongs to the class of kinase inhibitors.

Mechanism of Action

TAK-659 works by selectively inhibiting the activity of BTK, ITK, and JAK3 kinases, which are involved in the signaling pathways that promote the growth and survival of cancer cells. By blocking the activity of these kinases, TAK-659 can induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation.
Biochemical and Physiological Effects:
TAK-659 has been shown to induce apoptosis in cancer cells, inhibit their proliferation, and reduce tumor growth in preclinical studies. It has also been found to modulate the immune system by inhibiting the activity of T cells and B cells, which are involved in the immune response to cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TAK-659 in lab experiments is its high selectivity for BTK, ITK, and JAK3 kinases, which makes it a valuable tool for studying the signaling pathways involved in cancer cell growth and survival. However, one limitation of using TAK-659 is its potential toxicity, which may limit its use in in vivo studies.

Future Directions

There are several potential future directions for research on TAK-659, including:
1. Further preclinical studies to evaluate its efficacy and safety in various types of cancer.
2. Clinical trials to evaluate its potential as a cancer treatment in humans.
3. Studies to investigate its potential as a treatment for autoimmune disorders, such as rheumatoid arthritis.
4. Studies to investigate its potential as a modulator of the immune system in cancer immunotherapy.
5. Studies to identify potential biomarkers that can predict response to TAK-659 treatment in cancer patients.

Synthesis Methods

The synthesis of TAK-659 involves a multi-step process that includes the reaction of 3,4,9-trimethyl-7-oxo-7H-furo[2,3-f]chromene-8-carboxylic acid with isopropylamine, followed by acylation with N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride and 4-dimethylaminopyridine. The final product is obtained by reacting the resulting intermediate with N-(3-aminopropyl)phenylalanine.

Scientific Research Applications

TAK-659 has shown promising results in preclinical studies as a potential treatment for various types of cancer, including lymphoma and leukemia. It has been found to inhibit the activity of several kinases, including BTK, ITK, and JAK3, which are involved in the growth and survival of cancer cells.